
Technical Monograph: 3-(4-
Fluorophenoxy)piperidine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-(4-Fluorophenoxy)piperidine

Cat. No.: B1637397

Get Quote

Role: Privileged Scaffold & CNS-Active Building Block CAS (HCl): 462114-73-4 | Molecular

Formula: C₁₁H₁₄FNO

Chemical Identity & Structural Logic[1][2]
The 3-(4-fluorophenoxy)piperidine scaffold represents a strategic convergence of two distinct

pharmacophores: the basic piperidine ring (a mimic of secondary amine neurotransmitters) and

the fluorinated aryl ether (providing metabolic resistance and lipophilic electronic modulation).
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Identifier Type Value Note

SMILES
FC1=CC=C(OC2CCCNC2)C=

C1
Free base canonical form

InChI

InChI=1S/C11H14FNO/c12-9-

3-1-10(2-4-9)14-11-5-7-13-8-6-

11/h1-4,11,13H,5-8H2

Standard InChI

InChIKey
MYUQPFFFBODNTO-

UHFFFAOYSA-N
Calculated from structure

Molecular Weight 195.23 g/mol Free base

LogP (Calc) ~2.1 Lipophilic, BBB-permeable

pKa (Calc) ~9.8
Predominantly protonated at

physiological pH

Stereochemical Considerations
The C3 position of the piperidine ring is a chiral center. In drug development, this molecule is

rarely used as a racemate.

(S)-Enantiomer: Often preferred in serotonin transporter (SERT) ligands due to spatial

alignment with the aspartate residue in the binding pocket.

(R)-Enantiomer: Frequently explored for distinct selectivity profiles (e.g., NK1 receptor

antagonism).

Synthetic Architecture: The "Self-Validating"
Protocol
While Nucleophilic Aromatic Substitution (

) is theoretically possible, it is kinetically disfavored here because the 4-fluorophenol is not
sufficiently electron-deficient to attack an unactivated piperidine ring, and the 4-fluorine on the
phenol is not a leaving group in this context.
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The Gold Standard: Mitsunobu Inversion The most robust, high-fidelity route utilizes the

Mitsunobu reaction. This pathway is "self-validating" because it proceeds with predictable

Walden inversion at the C3 chiral center, allowing for strict control over the final enantiomeric

excess (ee).

Reaction Pathway Diagram
The following directed graph illustrates the synthetic logic, moving from the protected precursor

to the final salt form.
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Figure 1: Stereospecific synthesis via Mitsunobu coupling. Note the inversion of configuration

at the C3 position.

Detailed Experimental Protocol
This protocol describes the synthesis of the (S)-enantiomer using (R)-N-Boc-3-

hydroxypiperidine as the starting material. This ensures the final product has the (S)-

configuration due to Mitsunobu inversion.

Phase 1: Ether Formation (Mitsunobu)
Rationale: The

of 4-fluorophenol (~9.9) matches well with the betaine intermediate formed by

and DIAD, driving the reaction forward.

Preparation: Charge a dry 250 mL round-bottom flask with (R)-N-Boc-3-hydroxypiperidine

(1.0 eq) and triphenylphosphine (
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, 1.2 eq) in anhydrous THF (0.2 M concentration).

Addition: Add 4-fluorophenol (1.1 eq). Cool the mixture to 0°C under

atmosphere.

Activation: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) over 20 minutes.

Critical: Maintain temperature <5°C to prevent hydrazine byproduct formation.

Reaction: Allow to warm to room temperature and stir for 12–16 hours.

Validation (TLC/LCMS): Monitor disappearance of the alcohol. The product spot will be less

polar (higher

) than the starting material.

Phase 2: Deprotection & Salt Formation
Rationale: Acidic cleavage of the Boc group is quantitative. Isolating as the HCl salt ensures

stability and crystallinity.

Workup: Concentrate the THF mixture. Triturate with

/Hexane to precipitate triphenylphosphine oxide (

). Filter and concentrate the filtrate.

Cleavage: Dissolve the crude oil in 4M HCl in 1,4-dioxane (5-10 volumes). Stir at RT for 2

hours.

Isolation: Dilute with diethyl ether (

). The product, 3-(4-fluorophenoxy)piperidine hydrochloride, will precipitate as a white
solid.

Purification: Recrystallize from Isopropanol/Ether if necessary to remove trace phenol.

Pharmacological & Mechanistic Logic[7]
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This scaffold is not merely a linker; it is a bioactive fragment used to probe the "aromatic cleft"

of monoamine transporters.

Electronic & Steric Effects
Fluorine Substitution (Para): The fluorine atom at the 4-position of the phenoxy ring serves

two critical functions:

Metabolic Blocking: It blocks CYP450-mediated para-hydroxylation, significantly extending

the biological half-life (

) compared to the unsubstituted phenoxy analog.

Electronic Pull: The high electronegativity lowers the electron density of the aromatic ring,

potentially strengthening

stacking interactions with electron-rich residues (e.g., Tryptophan, Phenylalanine) in the
target protein binding pocket.

Signaling & Interaction Map
The diagram below details how this scaffold interacts within a typical GPCR or Transporter

binding pocket (e.g., 5-HT Reuptake Transporter).
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Figure 2: Pharmacophore mapping of the scaffold within a theoretical monoamine transporter

binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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